Cas no 1443355-14-3 (4-(5-bromo-2-methoxyphenoxy)butanenitrile)

• Product Name: 4-(5-bromo-2-methoxyphenoxy)butanenitrile
• CAS No: 1443355-14-3
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• MDL: MFCD18911605
• CID: 5209503
• Update Time: 2026-03-06

4-(5-bromo-2-methoxyphenoxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-methoxyphenoxy)butanenitrile

• MDL： MFCD18911605
• Inchi： 1S/C11H12BrNO2/c1-14-10-5-4-9(12)8-11(10)15-7-3-2-6-13/h4-5,8H,2-3,7H2,1H3
• InChI Key： UCRJKRMKMYJOIS-UHFFFAOYSA-N
• SMILES： C(#N)CCCOC1=CC(Br)=CC=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 4-(5-bromo-2-methoxyphenoxy)butanenitrile

Comprehensive Overview of 4-(5-bromo-2-methoxyphenoxy)butanenitrile (CAS No. 1443355-14-3)

4-(5-bromo-2-methoxyphenoxy)butanenitrile (CAS 1443355-14-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic nitrile derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With the growing demand for halogenated phenoxy compounds in drug discovery, this chemical has become a subject of intense study among researchers exploring novel bioactive molecules.

The molecular structure of 4-(5-bromo-2-methoxyphenoxy)butanenitrile combines a brominated methoxyphenol moiety with a flexible butanenitrile chain. This configuration provides both aromatic stability and molecular flexibility, characteristics highly sought after in the development of small molecule therapeutics. Recent publications in medicinal chemistry journals highlight its potential as a building block for kinase inhibitors and GPCR-targeted compounds, addressing current research trends in oncology and CNS disorders.

In the context of green chemistry advancements, 1443355-14-3 represents an interesting case study for sustainable bromination methods. Researchers are particularly interested in optimizing its synthesis to minimize environmental impact while maintaining high yields. The compound's electron-rich aromatic system makes it amenable to various catalytic transformations, aligning with the pharmaceutical industry's push toward atom-efficient synthesis.

The physicochemical properties of 4-(5-bromo-2-methoxyphenoxy)butanenitrile contribute to its versatility. With moderate lipophilicity (predicted logP ~2.5) and molecular weight of 270.13 g/mol, it falls within the desirable range for drug-like molecules. These characteristics, combined with its hydrogen bond acceptor capacity from the nitrile and ether oxygens, make it particularly valuable in structure-activity relationship studies.

Analytical characterization of CAS 1443355-14-3 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Recent method development focuses on rapid purity assessment to support high-throughput screening applications. The bromine atom's distinct isotopic pattern facilitates mass spectrometric detection, while the methoxy proton signal at ~3.8 ppm serves as a diagnostic marker in ¹H NMR analysis.

From a commercial perspective, 4-(5-bromo-2-methoxyphenoxy)butanenitrile has seen growing demand from contract research organizations and academic laboratories. Suppliers are increasingly offering custom synthesis services and GMP-grade batches to meet diverse research needs. Market analysts note particular interest from developers of neuroprotective agents and anti-inflammatory compounds, reflecting broader therapeutic area trends.

Handling and storage recommendations for 1443355-14-3 follow standard protocols for nitrile-containing compounds. Proper ventilation and chemical-resistant PPE are advised during laboratory use. The compound demonstrates good stability under inert atmosphere at recommended storage temperatures (-20°C), with manufacturers typically providing detailed stability data sheets to support research applications.

Recent patent literature reveals innovative applications of 4-(5-bromo-2-methoxyphenoxy)butanenitrile in photoredox catalysis and C-H functionalization reactions. These cutting-edge methodologies align with the pharmaceutical industry's focus on step-economical synthesis. Several 2023-2024 patent applications describe its use in preparing allosteric modulators for various biological targets.

Quality control standards for CAS 1443355-14-3 have evolved significantly, with leading suppliers now offering ≥98% HPLC purity as standard. Advanced purification techniques including preparative HPLC and recrystallization methods ensure batch-to-batch consistency. Analytical certificates typically include comprehensive spectroscopic data and residual solvent analysis to support regulatory requirements.

The future outlook for 4-(5-bromo-2-methoxyphenoxy)butanenitrile appears promising, particularly in fragment-based drug discovery. Its modular structure allows for diverse derivatization, addressing the growing need for three-dimensional scaffolds in medicinal chemistry. Research consortia are actively investigating its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation platforms.

Environmental fate studies of 1443355-14-3 indicate moderate biodegradability under aerobic conditions. Current research focuses on developing biocatalytic degradation methods and assessing its ecotoxicological profile. These studies support the compound's responsible use in line with green chemistry principles and sustainability initiatives in the chemical industry.

For researchers sourcing 4-(5-bromo-2-methoxyphenoxy)butanenitrile, verification of CAS registry number 1443355-14-3 is essential to ensure material authenticity. Reputable suppliers provide comprehensive analytical documentation and structure confirmation data. The compound's growing importance in high-value chemical synthesis continues to drive innovation in its production and application across multiple scientific disciplines.